(2R)-2-(3,5,6-Trifluoropyridin-2-yl)propan-1-ol

• IUPAC Name: (2R)-2-(3,5,6-trifluoropyridin-2-yl)propan-1-ol
• InChI: InChI=1S/C8H8F3NO/c1-4(3-13)7-5(9)2-6(10)8(11)12-7/h2,4,13H,3H2,1H3/t4-/m0/s1
• InChI Key: CEAWJUQORFKMMN-BYPYZUCNSA-N
• Canonical SMILES: CC(CO)C1=NC(=C(C=C1F)F)F
• Isomeric SMILES: C[C@@H](CO)C1=NC(=C(C=C1F)F)F
• Molecular Formula: C8H8F3NO
• Molecular Weight: 191.15 g/mol

Description

(2R)-2-(3,5,6-Trifluoropyridin-2-yl)propan-1-ol is a chemical compound commonly known as TFPP. It is a chiral alcohol that has a pyridine ring attached to it. This compound has been studied extensively due to its potential applications in scientific research.

Mechanism of Action

The mechanism of action of (2R)-2-(3,5,6-Trifluoropyridin-2-yl)propan-1-ol involves the binding of the compound to GABA receptors. GABA receptors are ionotropic receptors that are activated by the binding of GABA. The binding of (2R)-2-(3,5,6-Trifluoropyridin-2-yl)propan-1-ol to GABA receptors can modulate the activity of these receptors. This can lead to changes in neuronal activity, which can have various physiological and biochemical effects.
Biochemical and Physiological Effects:
The binding of (2R)-2-(3,5,6-Trifluoropyridin-2-yl)propan-1-ol to GABA receptors can have various biochemical and physiological effects. It can modulate the activity of GABA receptors, leading to changes in neuronal activity. This can have effects on various physiological processes, including sleep, anxiety, and seizures. The compound has also been studied for its potential use in treating alcohol addiction.

Advantages and Limitations for Lab Experiments

(2R)-2-(3,5,6-Trifluoropyridin-2-yl)propan-1-ol has several advantages for lab experiments. It is a chiral alcohol, which makes it useful for studying the effects of chirality on biological activity. The compound is also relatively easy to synthesize, which makes it accessible for researchers. However, there are also limitations to using (2R)-2-(3,5,6-Trifluoropyridin-2-yl)propan-1-ol in lab experiments. One limitation is that it has a relatively low potency compared to other GABA receptor ligands. This can make it difficult to observe effects at low concentrations.

Future Directions

For the study of (2R)-2-(3,5,6-Trifluoropyridin-2-yl)propan-1-ol include studying its effects on different types of GABA receptors, other neurotransmitter systems, and its potential use in treating alcohol addiction.

Synthesis Methods

The synthesis of (2R)-2-(3,5,6-Trifluoropyridin-2-yl)propan-1-ol involves several steps. The first step is the reduction of 3,5,6-trifluoropyridine to 3,5,6-trifluoropyridin-2-ol. This is achieved by using sodium borohydride as a reducing agent. The second step involves the protection of the hydroxyl group of 3,5,6-trifluoropyridin-2-ol using a protecting group such as tert-butyldimethylsilyl (TBDMS). The third step involves the reduction of the protected 3,5,6-trifluoropyridin-2-ol to (2R)-2-(3,5,6-Trifluoropyridin-2-yl)propan-1-ol using lithium aluminum hydride as a reducing agent.

Scientific Research Applications

(2R)-2-(3,5,6-Trifluoropyridin-2-yl)propan-1-ol has potential applications in scientific research. It has been studied as a potential ligand for GABA receptors. GABA is a neurotransmitter that plays a crucial role in the central nervous system. The binding of (2R)-2-(3,5,6-Trifluoropyridin-2-yl)propan-1-ol to GABA receptors can modulate the activity of these receptors, leading to changes in neuronal activity. This makes (2R)-2-(3,5,6-Trifluoropyridin-2-yl)propan-1-ol a potential tool for studying the role of GABA receptors in the central nervous system.